Cas no 4258-00-8 (beta-L-Arabinopyranose tetraacetate)
4258-00-8 structure
Product Name:beta-L-Arabinopyranose tetraacetate
CAS No:4258-00-8
MF:C13H18O9
MW:318.276625156403
CID:2666275
Update Time:2024-02-29
beta-L-Arabinopyranose tetraacetate Chemical and Physical Properties
Names and Identifiers
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- β-L-Arabinopyranose tetraacetate
- C13H18O9
- beta-L-Arabinopyranose tetraacetate
-
- Inchi: 1S/C13H18O9/c1-6(14)19-10-5-18-13(22-9(4)17)12(21-8(3)16)11(10)20-7(2)15/h10-13H,5H2,1-4H3/t10-,11-,12+,13+/m0/s1
- InChI Key: MJOQJPYNENPSSS-WUHRBBMRSA-N
- SMILES: O1C[C@@H]([C@@H]([C@H]([C@H]1OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 458
- Topological Polar Surface Area: 114
beta-L-Arabinopyranose tetraacetate Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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